2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one

• Molecular Formula: C18H17N7OS2
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one
• InChI: InChI=1S/C18H17N7OS2/c1-9-5-4-6-13-10(2)19-16(22-15(9)13)23-17-20-12(7-14(26)21-17)8-27-18-25-24-11(3)28-18/h4-7H,8H2,1-3H3,(H2,19,20,21,22,23,26)
• InChI Key: XXCQJQZJQSUAHO-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NC(=O)C=C(N3)CSC4=NN=C(S4)C)C
• SMILES: CC1=CC=CC2=C1N=C(N=C2C)NC3=NC(=O)C=C(N3)CSC4=NN=C(S4)C

Description

2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one involves the inhibition of specific enzymes and signaling pathways involved in inflammation, cell proliferation, and viral replication. This compound has been shown to inhibit the activity of various kinases, including JAK2, JAK3, and BTK, which are involved in the regulation of immune cell function. Additionally, this compound has been shown to inhibit the replication of certain viruses, including HIV and HCV.
Biochemical and Physiological Effects:
2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, including TNF-α and IL-6, and to reduce the activation of immune cells, including T cells and B cells. Additionally, this compound has been shown to induce apoptosis in cancer cells and to inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one has several advantages and limitations for lab experiments. One advantage is that this compound has been extensively studied and has a well-characterized mechanism of action. Additionally, this compound has been shown to have potent activity against various diseases, making it a promising therapeutic agent. However, one limitation of this compound is that it has poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one. One direction is to further explore the potential of this compound as a therapeutic agent for various diseases, including cancer, autoimmune disorders, and viral infections. Additionally, future studies could focus on optimizing the synthesis method for this compound to improve its solubility and bioavailability. Finally, future studies could explore the use of this compound in combination with other therapeutic agents to enhance its efficacy.

Synthesis Methods

The synthesis method for 2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one involves the reaction of 4,8-dimethylquinazoline-2-amine with 5-methyl-1,3,4-thiadiazol-2-ylmethanethiol in the presence of a base, followed by reaction with 2-chloro-6-(chloromethyl)pyrimidine. The resulting compound is then purified to obtain the final product.

Scientific Research Applications

2-[(4,8-dimethylquinazolin-2-yl)amino]-6-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-4-one has been extensively studied for its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been studied in vitro and in vivo for its potential use in the treatment of various diseases, including cancer, autoimmune disorders, and viral infections.